Cas no 1638767-57-3 (2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde)

• Product Name: 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde
• CAS No: 1638767-57-3
• MF: C₇H₃Cl₂N₃O
• MW: 216.024218797684
• MDL: MFCD26516404
• CID: 3165249
• Update Time: 2025-10-28

2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde

• MDL： MFCD26516404
• Inchi： 1S/C7H3Cl2N3O/c8-5-4-3(2-13)1-10-6(4)12-7(9)11-5/h1-2H,(H,10,11,12)
• InChI Key： PEXLLWSAFWLAEU-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C=O)=CNC2=NC(=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde

Introduction to 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde (CAS No. 1638767-57-3)

2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. Its unique structural framework, featuring a pyrrolopyrimidine core with chloro and aldehyde substituents, makes it a valuable scaffold for the development of novel bioactive molecules. This compound (CAS No. 1638767-57-3) has been extensively studied for its potential applications in drug discovery, particularly in the synthesis of inhibitors targeting various therapeutic pathways.

The pyrrolo[2,3-d]pyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to mimic natural nucleobases and interact with biological targets such as enzymes and receptors. The presence of chloro groups at the 2 and 4 positions enhances the electrophilicity of the molecule, making it an excellent precursor for further functionalization via nucleophilic substitution reactions. Additionally, the aldehyde functionality at the 5-position provides a reactive site for condensation reactions, enabling the construction of more complex structures.

Recent advancements in synthetic methodologies have allowed for efficient access to derivatives of 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde, facilitating its use in diverse pharmacological applications. For instance, researchers have leveraged this compound to develop inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The aldehyde group has been particularly useful in forming Schiff bases and other covalent adducts that can modulate enzyme activity.

In the realm of oncology, 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde has been explored as a lead compound for kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By designing analogs of this scaffold that target specific kinase domains, scientists aim to develop selective inhibitors with improved therapeutic profiles. Preliminary studies have shown promising results in vitro, demonstrating inhibitory activity against several kinases relevant to cancer therapy.

The chloro substituents on the pyrrolopyrimidine ring contribute to the compound's binding affinity by allowing interactions with hydrophobic pockets on biological targets. This feature has been exploited to enhance the potency of kinase inhibitors derived from this scaffold. Furthermore, the aldehyde group can be further functionalized into amides or imines, expanding the chemical space available for drug design.

Another area where 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde has shown promise is in the development of antiviral agents. The pyrrolopyrimidine core resembles natural nucleobases, suggesting potential interactions with viral polymerases or other replication machinery. Researchers have synthesized derivatives of this compound that exhibit inhibitory effects against certain viral enzymes, highlighting its utility in antiviral drug discovery.

The synthesis of 2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde can be achieved through multi-step organic transformations starting from commercially available precursors. Common synthetic routes involve cyclization reactions followed by chlorination and formylation steps to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and scalable synthesis of this compound, making it more accessible for research purposes.

In conclusion,2,4-Dichloro-7H-pyrrolo[2,3-d]pyrimidine-5-carbaldehyde (CAS No. 1638767-57-3) represents a significant tool in medicinal chemistry due to its structural versatility and biological activity. Its applications in kinase inhibition and antiviral drug development underscore its importance as a pharmacophore. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is likely to remain at the forefront of drug discovery efforts.